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Compound of Interest

5-Bromo-2-hydroxy-4-
Compound Name:
methylbenzoic acid

cat. No.: B1267732

Essential Safety and Handling Guide for 5-Bromo-2-
hydroxy-4-methylbenzoic acid

This guide provides crucial safety and logistical information for handling 5-Bromo-2-hydroxy-
4-methylbenzoic acid in a laboratory setting. The following procedures are based on the
known hazards of structurally similar compounds and are intended to ensure the safety of
researchers, scientists, and drug development professionals.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for 5-Bromo-2-hydroxy-4-methylbenzoic acid is
not readily available, data from analogous compounds such as 5-bromosalicylic acid and other
substituted benzoic acids indicate potential hazards.[1][2] The primary risks are associated with
skin, eye, and respiratory irritation.[1]

GHS Classification for Structurally Similar Compound (5-Bromosalicylic Acid)
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Hazard Class Hazard Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation

Data sourced from PubChem CID 6972 for 5-Bromosalicylic acid, a structurally related

compound.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to mitigate the risks of exposure when handling 5-
Bromo-2-hydroxy-4-methylbenzoic acid.
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PPE Category Item Specifications & Rationale

Essential for protecting against
splashes and airborne
) Safety Goggles with Side particles that can cause
Eye and Face Protection ) ] ] o
Shields or Face Shield serious eye irritation. Standard
eyeglasses are not a

substitute.[2]

Protects against direct skin
contact.[2][3] Nitrile gloves
offer good resistance to a
) ] Chemical-Resistant Gloves variety of chemicals. Always
Skin Protection o )
(Nitrile or Neoprene) inspect gloves for tears or
degradation before use and
change them immediately if

contaminated.[2]

Provides a barrier against
spills and splashes, protecting
Laboratory Coat personal clothing and skin. It

should be fully buttoned and fit

properly.[2]
Handling the solid compound
may generate dust. Working in
a fume hood is the best
) ) Fume Hood or Fitted practice to avoid the inhalation
Respiratory Protection ) ) )
Respirator of airborne particles.[2] If a

fume hood is not available, a
properly fitted respirator may
be required.[2][4]

Operational and Disposal Plans

Handling Protocol:

o Preparation: Before handling, ensure that an emergency eyewash station and safety shower
are readily accessible.[3] All personnel must be trained on the potential hazards and
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emergency procedures.

o Ventilation: Always handle 5-Bromo-2-hydroxy-4-methylbenzoic acid in a well-ventilated
area, preferably within a certified chemical fume hood to minimize inhalation of dust or
vapors.[5][6]

o Personal Protective Equipment: Don the appropriate PPE as detailed in the table above,
including safety goggles, a lab coat, and chemical-resistant gloves.

o Dispensing: When weighing or transferring the solid material, do so carefully to avoid
generating dust. Use a spatula or other appropriate tool.

o Spill Management: In the event of a spill, evacuate the immediate area. For small spills of
the solid, gently sweep up the material, avoiding dust generation, and place it into a sealed
container for disposal.[7][8] Do not wash spills into the sewer system.[3]

e Personal Hygiene: After handling, wash hands and any exposed skin thoroughly with soap
and water.[7][8] Do not eat, drink, or smoke in the laboratory.[5]

Disposal Plan:

e Waste Collection: All waste materials containing 5-Bromo-2-hydroxy-4-methylbenzoic
acid, including contaminated gloves, weigh boats, and paper towels, should be collected in a
designated, labeled, and sealed hazardous waste container.

o Container Labeling: Clearly label the waste container with "Hazardous Waste" and the
chemical name: "5-Bromo-2-hydroxy-4-methylbenzoic acid".

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials, until it is collected for disposal.[5][7]

o Disposal Method: Dispose of the chemical waste through an approved waste disposal plant.
[51[71[8][9] Adhere to all local, state, and federal regulations for hazardous waste disposal.

Safety Workflow Visualization

The following diagram illustrates the logical flow of operations for safely handling 5-Bromo-2-
hydroxy-4-methylbenzoic acid.
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Caption: Workflow for handling 5-Bromo-2-hydroxy-4-methylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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